Cas no 1344293-06-6 ([(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine)

• Product Name: [(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine
• CAS No: 1344293-06-6
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5188691
• PubChem ID: 62759327
• Update Time: 2026-03-05

[(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine, N-[2-(2-thienyl)ethyl]-
• n-(Pyrimidin-5-ylmethyl)-2-(thiophen-2-yl)ethan-1-amine
• [(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine

• Inchi： 1S/C11H13N3S/c1-2-11(15-5-1)3-4-12-6-10-7-13-9-14-8-10/h1-2,5,7-9,12H,3-4,6H2
• InChI Key： AKIXOIAJCJYDPA-UHFFFAOYSA-N
• SMILES： C1=NC=C(CNCCC2SC=CC=2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine

Comprehensive Overview of [(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine (CAS No. 1344293-06-6)

The compound [(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine, identified by its CAS No. 1344293-06-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This amine derivative combines a pyrimidine ring and a thiophene moiety, making it a versatile intermediate for drug discovery and functional material development. Its unique structure offers potential applications in kinase inhibition, neurological research, and small-molecule therapeutics, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like [(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its structure-activity relationship (SAR), as the pyrimidine-thiophene hybrid scaffold may influence binding affinity in enzyme modulation. This aligns with frequent search queries such as "pyrimidine-based drug candidates 2024" and "thiophene derivatives in medicinal chemistry," reflecting the compound's relevance in cutting-edge studies.

The synthesis of CAS No. 1344293-06-6 typically involves multi-step organic reactions, including reductive amination or nucleophilic substitution, to link the pyrimidin-5-ylmethyl and 2-(thiophen-2-yl)ethyl groups. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for purity validation, addressing common industry concerns about compound characterization and QC protocols. These details cater to professionals searching for "amine synthesis best practices" or "analytical methods for heterocycles."

Beyond pharmaceuticals, [(pyrimidin-5-yl)methyl][2-(thiophen-2-yl)ethyl]amine has potential in organic electronics. The thiophene component’s conjugated system could enhance charge transport in semiconducting materials, a hot topic in searches like "organic semiconductors for flexible devices." This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Regulatory and safety profiles of this compound are also frequently queried. While not classified as hazardous, proper handling under GLP standards is recommended. Its logP and solubility data are essential for formulation scientists, addressing trending questions like "improving bioavailability of amine-containing drugs."

In summary, CAS No. 1344293-06-6 represents a promising scaffold bridging medicinal chemistry and material science. Its design caters to modern needs for multi-target therapeutics and sustainable electronics, making it a subject of ongoing innovation. For researchers exploring "next-gen heterocyclic building blocks" or "pyrimidine-thiophene synergies," this compound offers a compelling case study.